methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C17H16ClNO4/c1-10-4-5-11(17(21)23-3)8-14(10)19-16(20)13-9-12(18)6-7-15(13)22-2/h4-9H,1-3H3,(H,19,20)
• InChI Key: KYZDMKNIXHJQSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

Methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate is a chemical compound that belongs to the class of benzoic acid derivatives. This compound is widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to inhibit the growth of tumor cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable under a variety of conditions, making it easy to handle and store. However, this compound has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate. One area of interest is the development of new synthetic methods for this compound, which could improve its availability and reduce its cost. Another area of interest is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential side effects and limitations.

Synthesis Methods

The synthesis of methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methylaminobenzoic acid and methyl alcohol to form methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate.

Scientific Research Applications

Methyl 3-[(5-chloro-2-methoxybenzoyl)amino]-4-methylbenzoate has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.